Cas no 1010919-87-5 (2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid)

2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid is a synthetic coumarin derivative featuring a thiophene substituent at the 3-position and an acetic acid moiety at the 7-position. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its structural versatility. The thiophene ring enhances electronic properties, while the carboxylic acid group allows for further functionalization, making it useful in derivatization studies. Its coumarin core contributes to fluorescence properties, which may be leveraged in sensor or labeling applications. The compound’s well-defined structure and reactivity profile make it a valuable candidate for exploring structure-activity relationships in bioactive molecule development.
2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid structure
1010919-87-5 structure
Product Name:2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid
CAS No:1010919-87-5
MF:C15H10O5S
MW:302.301903247833
MDL:MFCD10007607
CID:5238035
PubChem ID:24279042
Update Time:2026-03-08

2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-oxo-3-thiophen-2-ylchromen-7-yl)oxyacetic acid
    • Acetic acid, 2-[[2-oxo-3-(2-thienyl)-2H-1-benzopyran-7-yl]oxy]-
    • 2-((2-Oxo-3-(thiophen-2-yl)-2h-chromen-7-yl)oxy)acetic acid
    • 2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid
    • MDL: MFCD10007607
    • Inchi: 1S/C15H10O5S/c16-14(17)8-19-10-4-3-9-6-11(13-2-1-5-21-13)15(18)20-12(9)7-10/h1-7H,8H2,(H,16,17)
    • InChI Key: DYDUOEQOLWKQDS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COC1=CC=C2C(=C1)OC(=O)C(C1SC=CC=1)=C2

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Additional information on 2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid

Comprehensive Overview of 2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid (CAS No. 1010919-87-5)

2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid (CAS No. 1010919-87-5) is a synthetic organic compound belonging to the coumarin derivative family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features, combining a thiophene ring with a coumarin core. The presence of the acetic acid moiety further enhances its potential for chemical modifications, making it a versatile intermediate in drug discovery and functional material design.

In recent years, the demand for coumarin-based compounds has surged, driven by their wide-ranging applications in fluorescence probes, bioimaging, and therapeutic agents. Researchers are particularly interested in 2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid due to its potential as a photosensitizer and its role in organic electronics. The compound's ability to absorb and emit light in the visible spectrum makes it a candidate for OLEDs (Organic Light-Emitting Diodes) and solar cell applications.

The synthesis of 2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid typically involves multi-step organic reactions, including esterification, cyclization, and etherification. Its CAS No. 1010919-87-5 serves as a unique identifier in chemical databases, facilitating accurate referencing in academic and industrial research. The compound's molecular weight, solubility, and stability under various conditions are critical parameters for its practical use.

One of the most searched questions about this compound is: "What are the biomedical applications of 2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid?" Preliminary studies suggest its potential in anti-inflammatory and antioxidant therapies, owing to the coumarin scaffold's known bioactivity. Additionally, its thiophene component may contribute to enzyme inhibition, opening doors for cancer research and neurodegenerative disease studies.

From an environmental perspective, 2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid is also being explored for its role in green chemistry. Its potential as a biodegradable material aligns with the global push for sustainable industrial practices. Researchers are investigating its use in eco-friendly coatings and biocompatible sensors, addressing the growing demand for non-toxic alternatives in manufacturing.

In summary, 2-{2-oxo-3-(thiophen-2-yl)-2H-chromen-7-yloxy}acetic acid (CAS No. 1010919-87-5) represents a promising compound at the intersection of pharmaceuticals, materials science, and environmental technology. Its multifaceted applications and ongoing research highlight its significance in modern chemistry. For those seeking detailed synthetic protocols or spectroscopic data, reputable chemical databases and peer-reviewed journals remain the best resources.

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